Cas no 1706437-93-5 (N2-(2-aminoethyl)-N4-(4-methoxyphenyl)-6-methylpyrimidine-2,4-diamine)

• Product Name: N2-(2-aminoethyl)-N4-(4-methoxyphenyl)-6-methylpyrimidine-2,4-diamine
• CAS No: 1706437-93-5
• MF: C₁₄H₁₉N₅O
• MW: 273.333562135696
• CID: 6116614
• PubChem ID: 76145089
• Update Time: 2024-01-12

N2-(2-aminoethyl)-N4-(4-methoxyphenyl)-6-methylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(2-aminoethyl)-N4-(4-methoxyphenyl)-6-methylpyrimidine-2,4-diamine
• N2-(2-aminoethyl)-N4-(4-methoxyphenyl)-6-methyl-pyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine, N2-(2-aminoethyl)-N4-(4-methoxyphenyl)-6-methyl-
• AKOS024618780
• 2-N-(2-aminoethyl)-4-N-(4-methoxyphenyl)-6-methylpyrimidine-2,4-diamine
• F1912-0107
• 1706437-93-5

• Inchi： 1S/C14H19N5O/c1-10-9-13(19-14(17-10)16-8-7-15)18-11-3-5-12(20-2)6-4-11/h3-6,9H,7-8,15H2,1-2H3,(H2,16,17,18,19)
• InChI Key： FFQBAXNVLPABLR-UHFFFAOYSA-N
• SMILES： C1(NCCN)=NC(C)=CC(NC2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 273.15896025g/mol
• Monoisotopic Mass: 273.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 491.2±55.0 °C(Predicted)
• pka: 9.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines